Cas no 123387-66-6 (tert-Butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate
• CAS No: 123387-66-6
• MF: C₁₂H₂₅NO₂Si
• MW: 243.417904615402
• MDL: MFCD08166361
• CID: 137269
• PubChem ID: 10354704
• Update Time: 2025-06-09

tert-Butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(trimethylsilyl)pyrrolidine-1-carboxylate
• 1-BOC-2-TRIMETHYLSILANYLPYRROLIDINE
• 1-Pyrrolidinecarboxylicacid, 2-(trimethylsilyl)-, 1,1-dimethylethyl ester
• tert-Butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate
• tert-butyl 2-trimethylsilylpyrrolidine-1-carboxylate
• 2-trimethylsilyl-N-BOC-pyrrolidine
• 2-trimethylsilyl-N-tert-butoxycarbonylpyrrolidine
• 2-trimethylsilylpyrrolidine-1-carboxylic acid tert-butyl ester
• rac-2-trimethylsilyl-N-tert-butoxycarbonylpyrrolidine
• 123387-66-6
• tert-Butyl2-(trimethylsilyl)pyrrolidine-1-carboxylate
• DTXSID50438617
• 1-Pyrrolidinecarboxylicacid,2-(trimethylsilyl)-,1,1-dimethylethyl ester
• SCHEMBL16032626
• 1-Pyrrolidinecarboxylic acid, 2-(trimethylsilyl)-, 1,1-dimethylethyl ester
• AKOS015910916

• MDL： MFCD08166361
• Inchi： 1S/C12H25NO2Si/c1-12(2,3)15-11(14)13-9-7-8-10(13)16(4,5)6/h10H,7-9H2,1-6H3
• InChI Key： HJGAXMDEXCEYGL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.16500
• Monoisotopic Mass: 243.165455575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.62110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate

Introduction to Tert-Butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate (CAS No: 123387-66-6)

Tert-butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate, identified by its Chemical Abstracts Service number 123387-66-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and utility in drug development. The presence of a tert-butyl group and a trimethylsilyl (TMS) moiety in its structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl group is a branched alkyl group with the formula -C(CH₃)₃, renowned for its steric hindrance and stability, which can be leveraged in protecting group strategies and in enhancing the selectivity of chemical reactions. On the other hand, the trimethylsilyl group (Si(CH₃)₃) is widely used in organic synthesis due to its ability to protect functional groups, particularly hydroxyl and carboxylic acids, from unwanted reactions. This dual functionality makes Tert-butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate a versatile building block for constructing intricate molecular architectures.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds, particularly those containing nitrogen atoms within their ring structures. Pyrrolidine derivatives, including Tert-butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate, have been extensively studied for their potential applications in medicinal chemistry. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this compound contribute to its ability to interact with biological targets, making it an attractive candidate for further exploration.

One of the most compelling aspects of Tert-butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate is its utility as a protecting group for carboxylic acids. The silylation reaction involves the transformation of a carboxylic acid into its corresponding trimethylsilyl ester, which is much more stable under various reaction conditions. This protection-deprotection strategy is fundamental in multi-step synthetic routes where carboxylic acid functionalities need to be selectively modified or masked. The stability provided by the trimethylsilyl group ensures that other reactive sites in the molecule remain untouched, allowing for precise control over synthetic transformations.

The application of this compound extends beyond simple protection-deprotection reactions. It has been employed in the synthesis of more complex molecules, such as peptidomimetics and protease inhibitors. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. The incorporation of Tert-butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate into these structures can enhance their stability and bioavailability. Similarly, protease inhibitors are critical in the treatment of various diseases, including HIV and cancer, where they target specific enzymes involved in pathological processes.

Recent advancements in synthetic methodologies have further highlighted the importance of Tert-butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have opened new avenues for constructing carbon-carbon bonds efficiently. The silyl ester functionality can be readily converted into other reactive intermediates under appropriate conditions, facilitating diverse synthetic transformations. This adaptability makes it an indispensable tool in modern synthetic organic chemistry.

The pharmaceutical industry has also embraced these advancements by incorporating novel heterocyclic compounds into drug discovery programs. Pyrrolidine derivatives continue to be explored as lead compounds due to their favorable pharmacokinetic profiles and potential therapeutic effects. For instance, recent studies have demonstrated that certain pyrrolidine-based molecules exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The structural motif present in Tert-butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate aligns well with these requirements, making it a promising candidate for further medicinal chemistry investigations.

In conclusion,Tert-butyl 2-(trimethylsilyl)-pyrrolidine-1-carboxylate (CAS No: 123387-66-6) is a multifaceted compound with significant applications in pharmaceutical chemistry and synthetic organic chemistry. Its unique structural features enable it to serve as an effective protecting group and a versatile building block for constructing complex molecular architectures. The ongoing research into pyrrolidine derivatives underscores their potential as therapeutic agents and highlights the importance of compounds like this one in advancing drug discovery efforts.